Cas no 2171947-18-3 (4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline)

• Product Name: 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline
• CAS No: 2171947-18-3
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 6526491
• PubChem ID: 165958458
• Update Time: 2025-05-19

4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline
• 4-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}aniline
• EN300-1585928
• 2171947-18-3

• Inchi： 1S/C13H13N3S/c1-8-11-7-12(17-13(11)16(2)15-8)9-3-5-10(14)6-4-9/h3-7H,14H2,1-2H3
• InChI Key： ZGFPGYJNKJCLDT-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N)=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 243.08301860g/mol
• Monoisotopic Mass: 243.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline

Recent Advances in the Study of 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline (CAS: 2171947-18-3)

The compound 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline (CAS: 2171947-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a thienopyrazole core, has been explored for its unique pharmacological properties, particularly in targeting specific enzymes and receptors involved in various disease pathways.

Recent studies have focused on the synthesis and optimization of 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline derivatives to enhance their bioactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry reported the successful synthesis of several analogs, demonstrating improved binding affinity for kinase targets implicated in cancer progression. The study highlighted the compound's potential as a scaffold for developing novel kinase inhibitors, with promising in vitro results against multiple cancer cell lines.

In addition to its anticancer potential, research has also explored the compound's role in modulating inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline derivatives exhibit significant anti-inflammatory activity by inhibiting key cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline have also been a subject of investigation. A recent pharmacokinetic profiling study indicated that the compound exhibits favorable oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.

Looking ahead, the versatility of 4-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}aniline as a pharmacophore continues to inspire new research directions. Ongoing studies are exploring its application in neurodegenerative diseases and infectious diseases, with preliminary data showing encouraging results. As the understanding of its mechanism of action deepens, this compound is poised to play a pivotal role in the next generation of therapeutic agents.